Cas no 1558164-99-0 (2-(3-hydroxy-4-methoxyphenyl)propanal)

• Product Name: 2-(3-hydroxy-4-methoxyphenyl)propanal
• CAS No: 1558164-99-0
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 5863769
• PubChem ID: 83828157
• Update Time: 2025-10-19

2-(3-hydroxy-4-methoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde, 3-hydroxy-4-methoxy-α-methyl-
• 2-(3-hydroxy-4-methoxyphenyl)propanal
• 1558164-99-0
• (3-hydroxy-4-methoxyphenyl)propanal
• EN300-1834538

• Inchi： 1S/C10H12O3/c1-7(6-11)8-3-4-10(13-2)9(12)5-8/h3-7,12H,1-2H3
• InChI Key： YVZWBBGABKKFSM-UHFFFAOYSA-N
• SMILES： C1(C(C)C=O)=CC=C(OC)C(O)=C1

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.131±0.06 g/cm3(Predicted)
• Boiling Point: 321.2±32.0 °C(Predicted)
• pka: 9.79±0.10(Predicted)

Additional information on 2-(3-hydroxy-4-methoxyphenyl)propanal

2-(3-Hydroxy-4-Methoxyphenyl)Propanal: A Comprehensive Overview

The compound 2-(3-hydroxy-4-methoxyphenyl)propanal, identified by the CAS number 1558164-99-0, is a fascinating molecule with significant potential in various fields of chemistry and biology. This compound belongs to the class of aromatic aldehydes, characterized by its unique structure that combines a propanal group with a hydroxyl and methoxy-substituted phenyl ring. The presence of these functional groups imparts versatile chemical properties, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of 2-(3-hydroxy-4-methoxyphenyl)propanal in the context of natural product synthesis and drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the Journal of Natural Products demonstrated that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as a lead molecule for therapeutic development.

The synthesis of 2-(3-hydroxy-4-methoxyphenyl)propanal has been optimized through various methodologies, including oxidative coupling reactions and enzymatic transformations. One notable approach involves the use of tyrosinase, an enzyme that catalyzes the oxidation of phenolic compounds. This biocatalytic method not only enhances yield but also aligns with the growing trend toward sustainable chemical processes. The ability to produce this compound efficiently is crucial for scaling up its applications in pharmaceuticals and cosmetics.

In terms of biological activity, 2-(3-hydroxy-4-methoxyphenyl)propanal has shown promising results in antioxidant assays. Its phenolic hydroxyl group plays a critical role in scavenging free radicals, making it a valuable ingredient in skincare products aimed at combating oxidative stress. Additionally, its methoxy group contributes to increased lipophilicity, enhancing its bioavailability and stability in formulations.

The structural versatility of 2-(3-hydroxy-4-methoxyphenyl)propanal also makes it an attractive candidate for polymer chemistry. Recent research has explored its use as a monomer in the synthesis of polymeric materials with tailored electronic properties. These materials have potential applications in sensors and flexible electronics, underscoring the compound's broader impact beyond traditional chemical sectors.

From an environmental perspective, the green synthesis and degradation pathways of 2-(3-hydroxy-4-methoxyphenyl)propanal have been actively investigated. Studies indicate that under specific microbial conditions, this compound can undergo biodegradation without releasing harmful byproducts, aligning with eco-friendly industrial practices.

In conclusion, 2-(3-hydroxy-4-methoxyphenyl)propanal, CAS number 1558164-99-0, stands out as a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and biological activity studies, positions it as a key player in future innovations within these fields.